4-Oxo-2-(pentylamino)-4-((4-(phenylamino)phenyl)amino)butanoic acid

• IUPAC Name: 4-(4-anilinoanilino)-4-oxo-2-(pentylamino)butanoic acid
• InChI: InChI=1S/C21H27N3O3/c1-2-3-7-14-22-19(21(26)27)15-20(25)24-18-12-10-17(11-13-18)23-16-8-5-4-6-9-16/h4-6,8-13,19,22-23H,2-3,7,14-15H2,1H3,(H,24,25)(H,26,27)
• InChI Key: NWUUGXHSRDEUPF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(CC(=O)NC1=CC=C(C=C1)NC2=CC=CC=C2)C(=O)O
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

4-Oxo-2-(pentylamino)-4-((4-(phenylamino)phenyl)amino)butanoic acid, commonly known as OPB-9195, is a synthetic compound that belongs to the class of amino acid derivatives. It is a potent inhibitor of aminopeptidase N (APN), a membrane-bound metalloprotease that is involved in various physiological and pathological processes.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of γ-Oxo γ-Aryl and γ-Aryl α-Amino Acids : Research outlines efficient synthesis methods for γ-oxo α-amino acids and γ-aryl α-amino acids, highlighting their biological properties and roles as active components in drug molecules. These compounds serve as synthetic precursors for unnatural amino acids and amino alcohols, with the process being economically viable and complementary to existing methods (Chacko & Ramapanicker, 2012).

• Crystal Structure Analysis : Studies have been conducted on the crystal structures of similar compounds, revealing insights into their supramolecular synthons and crystal packing. For instance, the crystal structure of 4-oxo-4-(pyridin-2-ylamino)butanoic acid displays unique hydrogen bonding patterns, contributing to our understanding of molecular interactions and assembly (PrakashShet et al., 2018).

Potential Applications

• Antimicrobial and Analgesic Activity : The synthesis and study of 4-aryl-2-tert-butylamino-4-oxo-2-butenoic acids reveal moderate antimicrobial and analgesic activities, suggesting potential therapeutic applications for structurally related compounds (Koz’minykh et al., 2004).

• Supramolecular Hydrogels : The formation of supramolecular hydrogels with controlled microstructures and stability through molecular assembling in a two-component system showcases the compound's utility in developing materials with specific mechanical properties and stability (Wu et al., 2007).

• Synthetic Precursors : Research into the stereoselective reduction of γ-oxo-α-amino acids to syn-γ-hydroxy-α-amino acids illustrates the compound's role as a precursor in synthesizing other biologically active molecules (Berkeš et al., 2000).